Cas no 63777-80-0 (1H-1,2,3-Triazole, 1-heptyl-)

• Product Name: 1H-1,2,3-Triazole, 1-heptyl-
• CAS No: 63777-80-0
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 1657979
• Update Time: 2024-09-12

1H-1,2,3-Triazole, 1-heptyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 1-heptyl-

• Inchi： 1S/C9H17N3/c1-2-3-4-5-6-8-12-9-7-10-11-12/h7,9H,2-6,8H2,1H3
• InChI Key： FWMUYVCFRNGHFZ-UHFFFAOYSA-N
• SMILES： N1(CCCCCCC)C=CN=N1

Computed Properties

• Exact Mass: 167.14241

Experimental Properties

• Density: 0.99±0.1 g/cm3(Predicted)
• Boiling Point: 258.2±23.0 °C(Predicted)
• PSA: 30.71
• pka: 1.78±0.12(Predicted)